2-{4-[4-(1H-indol-3-yl)butanoyl]-1-piperazinyl}-4-methylquinoline

• IUPAC Name: 4-(1H-indol-3-yl)-1-[4-(4-methylquinolin-2-yl)piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C26H28N4O/c1-19-17-25(28-24-11-5-2-8-21(19)24)29-13-15-30(16-14-29)26(31)12-6-7-20-18-27-23-10-4-3-9-22(20)23/h2-5,8-11,17-18,27H,6-7,12-16H2,1H3
• InChI Key: AZXPZBQZAANVLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC=CC=C12)N3CCN(CC3)C(=O)CCCC4=CNC5=CC=CC=C54
• Molecular Formula: C26H28N4O
• Molecular Weight: 412.5 g/mol

Description

2-{4-[4-(1H-indol-3-yl)butanoyl]-1-piperazinyl}-4-methylquinoline, also known as GW 405,833, is a selective antagonist of the orexin OX1 receptor. Orexin receptors are involved in regulating wakefulness and sleep, and GW 405,833 has potential therapeutic applications in treating sleep disorders.

Scientific Research Applications

Antiproliferative Activity in Cancer Research

• Ruthenium and Osmium-Arene Complexes : Indoloquinoline-piperazine hybrids and their ruthenium and osmium complexes were studied for their potential as antitumor agents. These complexes, particularly those with the metal-binding site at position 4 of the indoloquinoline scaffold, demonstrated potent antiproliferative activity, offering insights for developing more effective chemotherapeutic agents (Filak et al., 2014).

Development of Antipsychotic Agents

• Heterocyclic Carboxamides as Antipsychotic Agents : A study explored heterocyclic analogues, including those related to the quinoline-piperazine structure, for their potential as antipsychotic agents. These compounds showed promising activities in in vitro and in vivo models (Norman et al., 1996).

Luminescent Properties and Photo-induced Electron Transfer

• Naphthalimide with Piperazine Substituent : Piperazine substituted naphthalimide compounds were synthesized, exhibiting characteristics of a pH probe and demonstrating fluorescence quenching by the photo-induced electron transfer process. This study highlights potential applications in fluorescent probes and photochemistry (Gan et al., 2003).

Anti-Breast Cancer Agents

• 4-Piperazinylquinoline Derivatives : A class of 4-piperazinylquinoline derivatives based on the isatin scaffold were synthesized and showed cytotoxic effects on human breast tumor cell lines, indicating their potential as anti-breast cancer agents (Solomon et al., 2010).

Antibacterial Activity

• Broad Antibacterial Agent : A 1,4-dihydro-quinoline-3-carboxylic acid derivative with a piperazinyl group was identified as a broad-spectrum antibacterial agent effective in experimental infections (Goueffon et al., 1981).

Antiviral Properties

• Inhibition of SARS-CoV-2 Infection : Novel heterocyclic compounds containing indole and piperazine structures effectively suppressed SARS-CoV-2 replication in vitro, demonstrating potential for COVID-19 treatment (Wang et al., 2023).

Corrosion Inhibition

• Corrosion Inhibitory Action : 8-Hydroxyquinoline-based piperazine derivatives were investigated as corrosion inhibiting additives for steel in acidic environments, showing significant improvement in anti-corrosion properties (El faydy et al., 2020).